molecular formula C14H18N2O2 B8424893 1,3-dihydro-5-methoxy-3-(piperidin-4-yl)-2H-indol-2-one

1,3-dihydro-5-methoxy-3-(piperidin-4-yl)-2H-indol-2-one

Cat. No. B8424893
M. Wt: 246.30 g/mol
InChI Key: JMSBGQDPURLOND-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-dihydro-5-methoxy-3-(piperidin-4-yl)-2H-indol-2-one is a useful research compound. Its molecular formula is C14H18N2O2 and its molecular weight is 246.30 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H18N2O2

Molecular Weight

246.30 g/mol

IUPAC Name

5-methoxy-3-piperidin-4-yl-1,3-dihydroindol-2-one

InChI

InChI=1S/C14H18N2O2/c1-18-10-2-3-12-11(8-10)13(14(17)16-12)9-4-6-15-7-5-9/h2-3,8-9,13,15H,4-7H2,1H3,(H,16,17)

InChI Key

JMSBGQDPURLOND-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)NC(=O)C2C3CCNCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A stirred mixture of 14 g of the product of Step A, 140 ml of acetic acid and 1.4 g of 9.6% palladized carbon was heated at 50° C. while saturated with hydrogen and when hydrogen absorption ceased, the mixture was filtered. The filtrate was evaporated to dryness and the residue was taken up in water. The aqueous phase was made alkaline with sodium hydroxide and the mixture was extracted with methylene chloride. The organic phase was washed with water, dried and evaporated to dryness to obtain 8.5 g of raw product. The latter was chromatographed over silica gel and was eluted with an 85-10-5 chloroform-methanol-triethylamine mixture to obtain 1,3-dihydro-5-methoxy-3-(piperidin-4-yl)-2H-indol-2-one with a Rf=0.15.
Name
product
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
140 mL
Type
solvent
Reaction Step One

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